Cas no 2171774-61-9 (1-(3-aminooxolan-3-yl)-3,3,5,5-tetramethylcyclohexan-1-ol)

• Product Name: 1-(3-aminooxolan-3-yl)-3,3,5,5-tetramethylcyclohexan-1-ol
• CAS No: 2171774-61-9
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 6212404
• PubChem ID: 165597657
• Update Time: 2025-07-16

1-(3-aminooxolan-3-yl)-3,3,5,5-tetramethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminooxolan-3-yl)-3,3,5,5-tetramethylcyclohexan-1-ol
• EN300-1642782
• 2171774-61-9

• Inchi： 1S/C14H27NO2/c1-11(2)7-12(3,4)9-14(16,8-11)13(15)5-6-17-10-13/h16H,5-10,15H2,1-4H3
• InChI Key： IKJMEPMOFPBVOZ-UHFFFAOYSA-N
• SMILES： OC1(CC(C)(C)CC(C)(C)C1)C1(COCC1)N

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(3-aminooxolan-3-yl)-3,3,5,5-tetramethylcyclohexan-1-ol

Introduction to CAS No. 2171774-61-9: 1-(3-Aminooxolan-3-yl)-3,3,5,5-Tetramethylcyclohexan-1-ol

The compound CAS No. 2171774-61-9, also known as 1-(3-Aminooxolan-3-yl)-3,3,5,5-Tetramethylcyclohexan-1-ol, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and advanced chemical synthesis. Its structure comprises a cyclohexane ring substituted with multiple methyl groups and an oxazolidinone moiety, which contributes to its distinctive reactivity and selectivity.

Recent studies have highlighted the importance of this compound in the development of novel drug delivery systems and bioactive molecules. The presence of the oxazolidinone group introduces a level of versatility that allows for targeted modifications in biological environments. Researchers have explored its role as a precursor in the synthesis of complex natural products and bioactive agents, leveraging its ability to undergo specific transformations under controlled conditions.

The synthesis of 1-(3-Aminooxolan-3-yl)-3,3,5,5-Tetramethylcyclohexan-1-ol involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The molecule's stability and reactivity make it an ideal candidate for exploring new synthetic pathways. For instance, recent advancements in asymmetric catalysis have enabled the efficient production of enantiomerically enriched versions of this compound, which are critical for pharmacological studies.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a chiral auxiliary or a building block for constructing complex molecular architectures has been extensively documented. Moreover, its unique stereochemical properties make it a valuable tool in the study of enzyme mechanisms and substrate specificity.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis pathways have been evaluated to ensure sustainable production practices. These findings align with the growing demand for green chemistry principles in industrial settings.

In conclusion, CAS No. 2171774-61-9 represents a cutting-edge molecule with vast potential across multiple disciplines. Its structural complexity and functional diversity continue to inspire innovative research directions, solidifying its position as a key player in contemporary chemical science.